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For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescently labeled antibodies are critical reagents for a wide range of applications in
biological research and drug development, including flow cytometry, immunofluorescence
microscopy, and western blotting. The covalent conjugation of a fluorophore to an antibody
enables the specific detection and quantification of target antigens. BP Fluor 430 is a bright,
water-soluble, green-fluorescent dye with an excitation maximum at 430 nm and an emission
maximum at 539 nm.[1] It is well-suited for multicolor applications, particularly with the 407 nm
krypton laser or the 408 nm violet laser diode.[1] The N-hydroxysuccinimidyl (NHS) ester
functional group is one of the most common and efficient moieties for labeling antibodies.[2] It
reacts with primary amines, such as the side chains of lysine residues on the antibody, to form
stable amide bonds.[2]

This document provides a detailed protocol for the successful conjugation of BP Fluor 430
NHS ester to antibodies, enabling researchers to generate high-quality fluorescently labeled
reagents for their specific experimental needs.

Chemical Reaction and Experimental Workflow

The core of this protocol is the chemical reaction between the BP Fluor 430 NHS ester and
the primary amines on the antibody, resulting in a stable, covalent bond. The overall
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experimental process, from antibody preparation to the final labeled product, is depicted in the
workflow diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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